Cas no 110-12-3 (5-Methyl-2-hexanone)

5-Methyl-2-hexanone Properties

Names and Identifiers

• 5-Methyl-2-hexanone
• Methyl isoamyl ketone
• Isoamylmethylketone
• Isopentyl methyl ketone~Methyl isoamyl ketone~MIAK
• 5-methylhexan-2-one
• Isobutylacetone,Isopentyl methyl ketone
• MIAK
• Methyl-2-hexan
• 5-Methyl-2-hex
• Isobutylaceton
• ISOBUTYLACETONE
• methyl-2-hexanone
• 5-Methylhexan-2-on
• 5-methyl-2-hexanon
• Methylisoamylketon
• (CH3)2CHCH2CH2COCH3
• 5-Methy-2-hexanone 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• +Expand

• MDL： MFCD00008950
• InChIKey： FFWSICBKRCICMR-UHFFFAOYSA-N
• Inchi： 1S/C7H14O/c1-6(2)4-5-7(3)8/h6H,4-5H2,1-3H3
• SMILES： CC(C)CCC(=O)C
• BRN： 506163

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104465066 g/mol
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 114.19

Experimental Properties

• LogP: 2.01160
• PSA: 17.07000
• Refractive Index: n20/D 1.406(lit.)
• Water Partition Coefficient: 5.4 g/L (20 ºC)
• Boiling Point: 144°C
• Melting Point: -74°C(lit.)
• Vapor Pressure: 4.5 mmHg ( 20 °C)
• Flash Point: 41 ºC
• Solubility: water: soluble5.4g/L at 25°C
• Color/Form: Colorless, transparent flammable liquid with pleasant smell.
• Solubility: Slightly soluble in water, miscible with ethanol, easily soluble in acetone, benzene, chloroform.
• Density: 0.814 g/mL at 25 °C(lit.)
• Refractive Index: Index of refraction: 1.4062 at 20 °C/D
• Odor: Pleasant, fruity odor

5-Methyl-2-hexanone Security Information

• Symbol: GHS02 GHS07
• RTECS：MP3850000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2302 3/PG 3
• Hazard Statement： H226,H332
• Warning Statement： P210,P261,P280,P303
  P361
  P353,P403
  P235,P501A
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-20
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.35-8.2%, 93°F
• HazardClass：3

5-Methyl-2-hexanone Customs Data

• HS CODE：29141910
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone